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Compound of Interest

Compound Name: BMS641

Cat. No.: B1667231

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and use
of BMS-209641, a selective Retinoic Acid Receptor Beta (RAR[) agonist. Due to the absence
of a specific Material Safety Data Sheet (MSDS), these guidelines are based on general best
practices for handling potent, powdered chemical compounds in a research environment. All

personnel must be thoroughly trained in general laboratory safety procedures before handling
this compound.

Compound Information

BMS-209641 is a potent and selective agonist for the RAR[, with significantly lower affinity for
RARa and RARY.[1][2] Its potential as a tumor suppressor is under investigation.[3]

Chemical and Physical Properties

The following table summarizes the key chemical and physical properties of BMS-209641.
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Property

Value Reference

Chemical Name

3-chloro-4-[(E)-2-(5,5-dimethyl-
8-phenyl-6H-naphthalen-2- [3]

yl)ethenyl]benzoic acid

Synonyms BMS641, BMS-641 [3]
CAS Number 369364-50-1

Molecular Formula C27H23CIlO2

Molecular Weight 414.92 g/mol

Appearance Solid powder

Purity >98% (typical)

Solubility Soluble in DMSO

Storage and Stability

Proper storage is crucial to maintain the integrity of BMS-209641.

. Recommended ]

Condition Duration Reference
Storage

Powder -20°C 3 years

4°C 2 years

In Solvent (e.g.,
-80°C 6 months

DMSO)

-20°C 1 month

Note: For long-term storage, it is recommended to store the compound as a powder in a dry,

dark environment. Repeated freeze-thaw cycles of solutions should be avoided.

Hazard Identification and Safety Precautions
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As with any research compound with limited toxicological data, BMS-209641 should be
handled as a potentially hazardous substance. The following diagram outlines the necessary

personal protective equipment (PPE).
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Fig. 1: Recommended PPE for handling BMS-209641.

Personal Protective Equipment (PPE)

o Lab Coat: A full-length laboratory coat should be worn at all times.

o Gloves: Chemical-resistant gloves (e.qg., nitrile) are mandatory. Change gloves immediately if

they become contaminated.

o Eye Protection: Safety goggles are required to protect against splashes or airborne powder.
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Engineering Controls

o Chemical Fume Hood: All weighing and initial dissolution of the powdered compound should
be performed in a certified chemical fume hood to minimize inhalation risk.

o Safety Shower and Eyewash Station: Ensure easy access to a safety shower and eyewash
station.

Experimental Protocols

The following protocols are provided as a guide. Researchers should adapt them as necessary
for their specific experimental designs.

Preparation of Stock Solutions

The workflow for preparing a stock solution is illustrated below.

Weigh BMS-209641 Add appropriate volume Vortex or sonicate . . . o s
M (in fume hood) of DMSO until fully dissolved alquodiniolevovials SO 2UICORE0LC
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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